4-Ethyl-5-iodopyridin-2-amine
Cat. No. B1456866
Key on ui cas rn:
1215556-52-7
M. Wt: 248.06 g/mol
InChI Key: XPESVAORPDILFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08633183B2
Procedure details
The title compound is synthesized according to general procedure GP1 starting from 5.0 g (41 mmol) 4-ethyl-pyridin-2-ylamine and 9.2 g (41 mmol) NIS. Yield after precipitation from the reaction mixture and isolation of additional product from the mother liquid by chromatography using silica gel: 10.3 g (100%).
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[CH:8]=[CH:7][N:6]=[C:5]([NH2:9])[CH:4]=1)[CH3:2].C1C(=O)N([I:17])C(=O)C1>>[CH2:1]([C:3]1[C:8]([I:17])=[CH:7][N:6]=[C:5]([NH2:9])[CH:4]=1)[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)C1=CC(=NC=C1)N
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Step Two
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Name
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Quantity
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9.2 g
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Type
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reactant
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Smiles
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C1CC(=O)N(C1=O)I
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Yield
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CUSTOM
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Type
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CUSTOM
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Details
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after precipitation from the reaction mixture and isolation of additional product from the mother liquid by chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)C1=CC(=NC=C1I)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
